Cas no 1268522-00-4 (4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde)

• Product Name: 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde
• CAS No: 1268522-00-4
• MF: C₇H₉N₃OS
• MW: 183.230859518051
• MDL: MFCD18632658
• CID: 1220769
• PubChem ID: 22280343
• Update Time: 2025-06-11

4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-methyl-2-(methylsulfanyl)-5-pyrimidinecarbaldehyde
• 4-amino-6-methyl-2-(methylthio)-5-Pyrimidinecarboxaldehyde
• 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde
• FCH908577
• AK473702
• 4-amino-6-methyl-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
• SCHEMBL6300536
• DS-18860
• AKOS006372015
• SB57487
• C72123
• 4-amino-6-methyl-2-(methylsulfanyl)pyrimidine-5-carboxaldehyde
• 1268522-00-4
• 4-amino-6-methyl-2-methylsulfanylpyrimidine-5-carbaldehyde
• DB-062546
• CS-0160901
• MFCD18632658
• A908398

• MDL： MFCD18632658
• Inchi： 1S/C7H9N3OS/c1-4-5(3-11)6(8)10-7(9-4)12-2/h3H,1-2H3,(H2,8,9,10)
• InChI Key： ALESZODLOWUYEM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C=O)C(C)=N1)N

Computed Properties

• Exact Mass: 183.04663309g/mol
• Monoisotopic Mass: 183.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2
• XLogP3: 1.1

4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde

Introduction to 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 1268522-00-4)

4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde, with the CAS number 1268522-00-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are fundamental building blocks in various biological processes and are widely used in the development of novel therapeutic agents.

The chemical structure of 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde features a pyrimidine ring with specific functional groups, including an amino group, a methyl group, and a methylthio group, along with a formyl group at the 5-position. These functional groups contribute to the compound's unique reactivity and potential biological activity. The formyl group, in particular, is known for its ability to participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde has also been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective nature of these compounds makes them promising candidates for further development in cancer therapy.

The synthesis of 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde typically involves multistep processes, starting from readily available starting materials. One common approach involves the condensation of an appropriate aldehyde with a substituted pyrimidine derivative, followed by functional group modifications to achieve the desired structure. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

In terms of its physical properties, 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde is a solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its stability under various conditions is an important consideration for both storage and use in laboratory settings. Proper handling and storage practices are essential to maintain its integrity and effectiveness.

The safety profile of 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any chemical compound, appropriate safety measures should be taken during handling to prevent exposure and ensure laboratory safety.

In conclusion, 4-Amino-6-methyl-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 1268522-00-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for the development of new therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.